Cas no 878546-79-3 (Tfax 488, tfp)

• Product Name: Tfax 488, tfp
• CAS No: 878546-79-3
• MF: C₃₉H₄₄F₄N₄O₁₁S₂
• MW: 884.9105
• CID: 4475075
• PubChem ID: 138991769
• Update Time: 2024-10-26

Tfax 488, tfp Chemical and Physical Properties

Names and Identifiers

• TFAX 488, TFP
• 3,6-Diamino-9-[2-carboxy-4-[(2,3,5,6-tetrafluorophenoxy)carbonyl]phenyl]-4,5-disulfoxanthylium bis(triethylammmonium) salt
• 878546-79-3
• DA-78362
• 2-(3-amino-6-imino-4,5-disulfoxanthen-9-yl)-5-(2,3,5,6-tetrafluorophenoxy)carbonylbenzoic acid;N,N-diethylethanamine
• Tfax 488, tfp

• Inchi： 1S/C27H14F4N2O11S2.2C6H15N/c28-14-8-15(29)20(31)23(19(14)30)44-27(36)9-1-2-10(13(7-9)26(34)35)18-11-3-5-16(32)24(45(37,38)39)21(11)43-22-12(18)4-6-17(33)25(22)46(40,41)42;2*1-4-7(5-2)6-3/h1-8,32H,33H2,(H,34,35)(H,37,38,39)(H,40,41,42);2*4-6H2,1-3H3/b32-16+;;
• InChI Key： CLDXHCOMIZOUGS-AIFRZVFVSA-N
• SMILES： S(C1=C(C([H])=C([H])C2=C1OC1=C(/C(/C([H])=C([H])C1=C2C1C([H])=C([H])C(C(=O)OC2C(=C(C([H])=C(C=2F)F)F)F)=C([H])C=1C(=O)O[H])=N/[H])S(=O)(=O)O[H])N([H])[H])(=O)(=O)O[H].N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H].N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 884.23841323 g/mol
• Monoisotopic Mass: 884.23841323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 60
• Rotatable Bond Count: 13
• Complexity: 1630
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 884.9
• Topological Polar Surface Area: 255